5-Chloro-2-(3-(difluoromethyl)azetidin-1-yl)pyrimidine
Overview
Description
5-Chloro-2-(3-(difluoromethyl)azetidin-1-yl)pyrimidine is a chemical compound that belongs to the class of pyrimidine derivatives. It has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and agriculture.
Scientific Research Applications
Fungicidal Activity
Pyrimidinamine derivatives, which include “5-Chloro-2-(3-(difluoromethyl)azetidin-1-yl)pyrimidine”, have been identified as promising agricultural compounds due to their outstanding fungicidal activity . These compounds have a different mode of action from other fungicides, which makes them effective even against pesticide-resistant strains .
Herbicidal Activity
Some pyrimidinamine derivatives have been used as herbicides . While “5-Chloro-2-(3-(difluoromethyl)azetidin-1-yl)pyrimidine” is not specifically mentioned, it’s possible that it could have similar applications given its structural similarity to these compounds.
Neuroprotective Activities
Certain pyrimidinamine derivatives have shown neuroprotective activities . Although “5-Chloro-2-(3-(difluoromethyl)azetidin-1-yl)pyrimidine” is not directly mentioned, it may have similar properties due to its structural similarity to these compounds.
5-HT1A Receptor Potency
Some pyrimidinamine derivatives have shown potent activity at the 5-HT1A receptor . This receptor is involved in several neurological and psychiatric disorders, so compounds that can modulate its activity are of great interest in neuroscience research.
Resistance Management in Agriculture
Due to their unique mode of action, pyrimidinamine derivatives can be used in resistance management strategies in agriculture . They can be used in rotation or mixture with other fungicides to delay the development of resistance.
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 5-Chloro-2-(3-(difluoromethyl)azetidin-1-yl)pyrimidine are likely related to energy production and oxidative stress. By inhibiting mitochondrial complex I, it disrupts the electron transport chain, affecting cellular respiration and ATP production. This can lead to downstream effects such as increased oxidative stress and potential cell death .
properties
IUPAC Name |
5-chloro-2-[3-(difluoromethyl)azetidin-1-yl]pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClF2N3/c9-6-1-12-8(13-2-6)14-3-5(4-14)7(10)11/h1-2,5,7H,3-4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRODVVVVJXYSPZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC=C(C=N2)Cl)C(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClF2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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